4-Isothiocyanatophenyl cyclohexylcarbamate

• CAS No.: 62097-96-5
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol
• IUPAC Name: (4-isothiocyanatophenyl) N-cyclohexylcarbamate
• InChI: InChI=1S/C14H16N2O2S/c17-14(16-12-4-2-1-3-5-12)18-13-8-6-11(7-9-13)15-10-19/h6-9,12H,1-5H2,(H,16,17)
• InChI Key: RXLHOVDMXPAJNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)OC2=CC=C(C=C2)N=C=S

Description

4-Isothiocyanatophenyl cyclohexylcarbamate is a useful research compound. Its molecular formula is C14H16N2O2S and its molecular weight is 276.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

By a procedure similar to that of Example I, the above compound (3.9 g., m.p. 170°-173° C.) was prepared from 3.8 g. (0.025 m.) of p-hydroxyphenylisothiocyanate and 3.2 g. (0.025 m.) of cyclohexylisocyanate, using 50 mls. of benzene as a solvent and 3 drops each of triethylamine and dibutyltin dilaurate as catalysts.